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Compound of Interest

Compound Name: D-(+)-Fucose

Cat. No.: B8817758 Get Quote

For researchers, scientists, and professionals in drug development, the safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for D-(+)-Fucose, a monosaccharide instrumental in various biological

studies. Adherence to these protocols will ensure the integrity of your experiments and the

safety of your laboratory personnel.

Personal Protective Equipment (PPE)
While D-(+)-Fucose is not classified as a hazardous substance, standard laboratory personal

protective equipment is mandatory to minimize exposure and prevent contamination.

PPE Category Item Rationale

Hand Protection Nitrile gloves To prevent direct skin contact.

Eye Protection Safety glasses or goggles
To protect eyes from dust

particles.

Body Protection Laboratory coat
To protect skin and clothing

from spills.

Operational Plan: From Receipt to Experiment
A systematic approach to handling D-(+)-Fucose from the moment it arrives in the laboratory is

crucial for maintaining its quality and ensuring a safe working environment.
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Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage. D-(+)-Fucose should be

stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong

oxidizing agents.[1][2] It is hygroscopic, meaning it can absorb moisture from the air, so proper

sealing is critical.[3]

Handling and Weighing
All handling and weighing of D-(+)-Fucose powder should be conducted in a well-ventilated

area. To prevent the generation of dust, transfers of the powder should be performed carefully.

[1][2] For procedures that may generate significant dust, a chemical fume hood or a powder

handling enclosure is recommended. Avoid inhalation of any dust. After handling, thoroughly

wash your hands with soap and water.

Disposal Plan: Responsible Waste Management
As D-(+)-Fucose is a non-hazardous compound, its disposal is relatively straightforward.

However, it is imperative to adhere to local and institutional regulations for non-hazardous

chemical waste.

Solid Waste:

Waste Characterization: Confirm that the waste is classified as non-hazardous according to

your institution's guidelines.

Containerization: Collect unused solid D-(+)-Fucose in a clearly labeled, sealed container.

Disposal: Dispose of the container in the regular laboratory trash designated for non-

hazardous solid waste, in accordance with institutional protocols.

Liquid Waste (Solutions):

Aqueous Solutions: If D-(+)-Fucose is dissolved in water or other non-hazardous aqueous

solutions, it can typically be disposed of down the sanitary sewer with copious amounts of

water, provided it complies with local wastewater regulations.
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Solutions with Hazardous Solvents: If D-(+)-Fucose is dissolved in a hazardous solvent, the

entire solution must be treated and disposed of as hazardous chemical waste according to

your institution's specific protocols.

L-Fucose Metabolic Pathways
While D-(+)-Fucose has specific applications, its enantiomer, L-Fucose, is more commonly

involved in mammalian metabolic pathways. Understanding these pathways is crucial for many

researchers. The two primary pathways for the synthesis of GDP-L-fucose, the activated form

used in glycosylation, are the de novo synthesis pathway and the salvage pathway.
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Caption: Overview of the De Novo and Salvage Pathways for GDP-L-Fucose Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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